Cas no 312307-54-3 (3-Furancarbonitrile, 2-amino-5-(4-fluorophenyl)-4-methyl-)

3-Furancarbonitrile, 2-amino-5-(4-fluorophenyl)-4-methyl- structure
312307-54-3 structure
Product Name:3-Furancarbonitrile, 2-amino-5-(4-fluorophenyl)-4-methyl-
CAS No:312307-54-3
MF:C12H9FN2O
MW:216.211066007614
CID:1446404
Update Time:2024-08-25

3-Furancarbonitrile, 2-amino-5-(4-fluorophenyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Furancarbonitrile, 2-amino-5-(4-fluorophenyl)-4-methyl-
    • Inchi: 1S/C12H9FN2O/c1-7-10(6-14)12(15)16-11(7)8-2-4-9(13)5-3-8/h2-5H,15H2,1H3
    • InChI Key: XVEOZQQMYQTCHV-UHFFFAOYSA-N
    • SMILES: O1C(C2=CC=C(F)C=C2)=C(C)C(C#N)=C1N

Computed Properties

  • Exact Mass: 216.06997

Experimental Properties

  • Density: 1.29±0.1 g/cm3(Predicted)
  • Boiling Point: 359.7±42.0 °C(Predicted)
  • PSA: 62.95
  • pka: -1.80±0.10(Predicted)
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